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Compound of Interest

Compound Name:
1-(2-Aminobutoxy)-2-

fluorobenzene

Cat. No.: B13263137

Get Quote

In the landscape of modern drug discovery, the strategic incorporation of fluorine into lead

compounds has become a cornerstone of medicinal chemistry.[1][2] Fluorine's unique

properties—its high electronegativity, small size, and ability to form strong C-F bonds—can

profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity.[1] When

combined with chirality, these fluorinated scaffolds become powerful tools for designing highly

specific and potent therapeutic agents. 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride

(CAS 1311314-13-2) is a prime example of such a building block. It combines a 2-fluorophenyl

ether moiety, known for modulating electronic properties and improving pharmacokinetic

profiles, with a chiral 2-aminobutoxy side chain, which provides a key vector for interaction with

biological targets and further synthetic elaboration. This guide provides a comprehensive

technical overview of this compound, from its synthesis and characterization to its handling and

potential applications, designed for researchers and drug development professionals.

Physicochemical and Structural Characteristics
1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride is a primary amine hydrochloride salt.[3]

Its structure features a chiral center at the C2 position of the butoxy chain, meaning it exists as
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(R) and (S) enantiomers. The presence of both an ether linkage and a primary amine makes it

a versatile intermediate.[3]

Property Value Source

CAS Number 1311314-13-2 [3]

Molecular Formula C₁₀H₁₅ClFNO [3]

Molecular Weight 219.68 g/mol [3]

Synonym(s)
1-(2-fluorophenoxy)butan-2-

amine hydrochloride
[3]

Appearance
White to off-white solid

(predicted)
General Knowledge

Storage Sealed in dry, 2-8°C [3]

Topological Polar Surface Area

(TPSA)
35.25 Å² [3]

LogP 2.3636 [3]

Hydrogen Bond Donors 1 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bonds 4 [3]

Synthesis and Purification
The synthesis of 1-(2-aminobutoxy)-2-fluorobenzene is not extensively detailed in public

literature, likely due to its status as a specialized building block. However, a robust and logical

synthetic pathway can be designed based on fundamental principles of organic chemistry,

particularly the ring-opening of epoxides.[4][5][6] This approach offers excellent control over

regioselectivity and allows for the introduction of the chiral center from a readily available

starting material.

Proposed Synthetic Pathway
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The proposed synthesis is a three-step process starting from 2-fluorophenol and a chiral C4

epoxide, such as (S)-1,2-epoxybutane. This pathway is advantageous as it builds the core

structure efficiently and establishes the desired stereochemistry early in the sequence.
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Step 1: Nucleophilic Ring-Opening

Step 2: Introduction of Amine (via Mesylation & Azide Displacement)

Step 3: Hydrochloride Salt Formation

2-Fluorophenol + NaH

(S)-1-(2-Fluorophenoxy)butan-2-ol

DMF, 0°C to RT

(S)-1,2-Epoxybutane

(S)-1-(2-Fluorophenoxy)butan-2-ol

Intermediate Mesylate

DCM, 0°C

Mesyl Chloride, Et3N

(R)-2-Azido-1-(2-fluorophenoxy)butane

DMF, 60°C
(SN2 Inversion)

Sodium Azide (NaN3)

(R)-1-(2-Fluorophenoxy)butan-2-amine

Reduction

H2, Pd/C or LiAlH4

(R)-1-(2-Fluorophenoxy)butan-2-amine

Target Product:
(R)-1-(2-Aminobutoxy)-2-fluorobenzene HCl

HCl in Ether
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Analytical Characterization Workflow

Structural Elucidation

Purity & Stereochemistry Assessment

Synthesized Product

1H, 13C, 19F NMR
(Confirms Connectivity & Fluorine Presence)

Identity

Mass Spectrometry (MS)
(Confirms Molecular Weight)

Identity

Infrared (IR) Spectroscopy
(Confirms Functional Groups)

Identity
Reverse-Phase HPLC

(Determines Chemical Purity)

Purity

Certificate of Analysis (CoA)

Final Confirmation Final Confirmation Final Confirmation

Chiral HPLC
(Determines Enantiomeric Excess)

If pure

Final Confirmation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13263137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety & Handling Protocol

Hazard Assessment
- Irritant (Skin/Eyes)

- Potential Acute Toxicity
- Handle as Hazardous

Personal Protective Equipment (PPE)
- Safety Goggles / Face Shield

- Nitrile Gloves
- Lab Coat

Requires

Engineering Controls & Handling
- Use in a Chemical Fume Hood

- Avoid Inhalation of Dust
- Avoid Contact with Skin/Eyes

- Ground Equipment (if solid is fine powder)

During

Spill & Emergency Response
- Evacuate Area

- Absorb with Inert Material
- Place in Sealed Container for Disposal

- Access to Eyewash/Safety Shower

In Case of

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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